3-bromo-1-methyl-5-(2,2,2-trifluoroethyl)-1H-pyrazole
Overview
Description
3-Bromo-1-methyl-5-(2,2,2-trifluoroethyl)-1H-pyrazole (3-Br-1-Me-5-(2,2,2-trifluoroethyl)-1H-pyrazole) is an organic compound that belongs to the group of pyrazoles. Pyrazoles are five-membered heterocyclic compounds with a nitrogen atom and two carbon atoms in the ring. 3-Br-1-Me-5-(2,2,2-trifluoroethyl)-1H-pyrazole is a derivative of pyrazole and has a bromine atom and a trifluoroethyl group attached to the pyrazole ring. This compound has been studied extensively in recent years due to its potential applications in various fields of science.
Scientific Research Applications
3-Br-1-Me-5-(2,2,2-trifluoroethyl)-1H-pyrazole has been studied extensively in recent years due to its potential applications in various fields of science. This compound has been used as a building block for the synthesis of various organic compounds and as a catalyst in organic synthesis. It has also been used as a ligand in coordination chemistry and as a reagent in organic reactions. In addition, this compound has been studied for its potential applications in medicine, such as for the treatment of cancer and other diseases.
Mechanism of Action
The exact mechanism of action of 3-Br-1-Me-5-(2,2,2-trifluoroethyl)-1H-pyrazole is not yet fully understood. However, it is believed that this compound can act as an inhibitor of certain enzymes and proteins, as well as a stabilizer of certain organic molecules. It is also believed that this compound can act as a proton acceptor, which can lead to the formation of new complexes and reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-Br-1-Me-5-(2,2,2-trifluoroethyl)-1H-pyrazole have not been extensively studied. However, this compound has been reported to have antioxidant and anti-inflammatory properties, as well as to induce apoptosis in cancer cells. In addition, this compound has been reported to inhibit the growth of certain bacteria and fungi.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3-Br-1-Me-5-(2,2,2-trifluoroethyl)-1H-pyrazole in laboratory experiments is its relatively low cost and availability. In addition, this compound is relatively stable and can be stored at room temperature for extended periods of time. However, this compound is highly reactive and should be handled with caution to avoid any potential hazards.
Future Directions
The potential applications of 3-Br-1-Me-5-(2,2,2-trifluoroethyl)-1H-pyrazole are still being explored. Some of the possible future directions for research include further investigating the compound's potential applications in medicine, exploring its potential use as an inhibitor of enzymes and proteins, and developing new synthesis methods for the compound. Additionally, further research could be done to investigate the biochemical and physiological effects of this compound and its potential use as an antioxidant and anti-inflammatory agent.
Synthesis Methods
3-Br-1-Me-5-(2,2,2-trifluoroethyl)-1H-pyrazole can be synthesized by a two-step method. The first step involves the reaction of 1-bromo-3-methyl-5-(2,2,2-trifluoroethyl)pyrazole with a base such as sodium hydroxide or potassium hydroxide to form a salt. The second step involves the reaction of the salt with an acid such as hydrochloric acid or sulfuric acid to form the desired product. The synthesis of 3-Br-1-Me-5-(2,2,2-trifluoroethyl)-1H-pyrazole has been reported in several studies.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-bromo-1-methyl-5-(2,2,2-trifluoroethyl)-1H-pyrazole involves the reaction of 3-bromo-1-methyl-1H-pyrazole with 2,2,2-trifluoroethyl bromide in the presence of a base to form the desired product.", "Starting Materials": [ "3-bromo-1-methyl-1H-pyrazole", "2,2,2-trifluoroethyl bromide", "Base (e.g. potassium carbonate)" ], "Reaction": [ "Step 1: Dissolve 3-bromo-1-methyl-1H-pyrazole and base in a suitable solvent (e.g. DMF, DMSO)", "Step 2: Add 2,2,2-trifluoroethyl bromide to the reaction mixture and stir at room temperature for several hours", "Step 3: Quench the reaction with water and extract the product with a suitable organic solvent (e.g. ethyl acetate)", "Step 4: Purify the product by column chromatography or recrystallization" ] } | |
CAS RN |
2763778-98-7 |
Molecular Formula |
C6H6BrF3N2 |
Molecular Weight |
243 |
Purity |
95 |
Origin of Product |
United States |
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